![molecular formula C19H17N3O3S B2989025 N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide CAS No. 953234-44-1](/img/structure/B2989025.png)
N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The scientific research applications of the specified chemical compound, while not directly mentioned in the literature, can be inferred from related compounds and their applications. Research has focused on the synthesis and characterization of various aromatic heterocyclic carboxamides, including those with furan and thiazole derivatives, due to their potential fungicidal activity and their ability to interact with biological targets such as succinate dehydrogenase in fungi. For instance, Banba et al. (2013) explored the structure-activity relationships of aromatic heterocyclic carboxamides, highlighting their significance in developing fungicides against gray mold (Banba, Yoshikawa, & Katsuta, 2013).
Antimicrobial Activity
Compounds structurally related to N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide have been synthesized and evaluated for their antimicrobial activity. Çakmak et al. (2022) synthesized a thiazole-based heterocyclic amide and investigated its antimicrobial efficacy against a range of microorganisms, demonstrating its potential for pharmacological and medical applications due to its good antimicrobial properties (Çakmak et al., 2022).
Biological Activity and Catalysis
Further, the research into bimetallic composite catalysts for synthesizing arylated furans and thiophenes, as conducted by Bumagin et al. (2019), indicates the relevance of compounds with similar structures in facilitating chemical reactions in aqueous media, showcasing their utility in synthetic chemistry and potential biological applications (Bumagin, Petkevich, Kletskov, Alekseyev, & Potkin, 2019).
Antiprotozoal Agents
Exploring the antiprotozoal properties of compounds with related structures also sheds light on potential applications. Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines with demonstrated in vitro and in vivo efficacy against Trypanosoma and Plasmodium species, suggesting that compounds with similar chemical frameworks might possess valuable biological activities (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).
properties
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S/c1-11-7-12(2)17-16(8-11)26-19(20-17)22(10-14-5-4-6-24-14)18(23)15-9-13(3)21-25-15/h4-9H,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXJAUYGTCIDPJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CO3)C(=O)C4=CC(=NO4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.